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Compound of Interest

Compound Name: Dugesin B

Cat. No.: B12389262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Specifications
Dugesin B is a rearranged neo-clerodane diterpenoid that has been isolated from the plant

Salvia dugesii.[1][2] Its fundamental chemical and physical properties are summarized below.

Property Value Source

Molecular Formula C₂₀H₁₄O₅ [3]

Molecular Weight 334.32 g/mol [3]

IUPAC Name

(13R)-13-(furan-3-yl)-11-

methyl-4,14-

dioxatetracyclo[8.7.0.0²,⁶.0¹²,¹⁶]

heptadeca-

1(17),2(6),7,10,12(16)-

pentaene-5,15-dione

PubChem

CAS Number 760973-66-8 PubChem

Class Diterpenoid, Neo-Clerodane [1][2]
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Diterpenoids isolated from Salvia species, including neo-clerodanes, have been investigated

for a range of biological activities. The isolates from Salvia dugesii, including Dugesin B, have

been evaluated for their anti-feedant, cytotoxic, and antiviral properties.[1][2] A related

compound isolated from the same plant, Dugesin F, was specifically noted as a non-toxic

antiviral agent against the influenza virus FM1.[1][2]

While specific quantitative bioactivity data for Dugesin B is not extensively available in the

public domain, the general bioactivities of clerodane diterpenes suggest potential therapeutic

applications. These compounds are known to exhibit anti-inflammatory and cytotoxic activities.

[4] For instance, some clerodane diterpenes have shown potent inhibitory effects against the

NLRP3 inflammasome, a key component of the inflammatory response.[4]

Experimental Protocols
Isolation of Dugesin B from Salvia dugesii
The following is a generalized workflow for the isolation of Dugesin B and other neo-clerodane

diterpenoids from the aerial parts of Salvia dugesii, based on typical phytochemical

investigation procedures.
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Extraction

Fractionation

Purification

Aerial Parts of Salvia dugesii

Air-dry and powder the plant material

Extract with Acetone at room temperature

Concentrate the extract under reduced pressure

Suspend crude extract in H₂O

Partition with Petroleum Ether Partition with EtOAc Partition with n-BuOH

Collect EtOAc-soluble fraction

Silica Gel Column Chromatography

Sephadex LH-20 Column Chromatography

Preparative HPLC

Dugesin B
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Preparation Infection and Treatment

Assessment

Controls

Prepare serial dilutions of Dugesin B Prepare influenza virus stock (e.g., FM1) Culture Madin-Darby Canine Kidney (MDCK) cells Infect MDCK cells with influenza virus

Treat infected cells with Dugesin B dilutions

Incubate for 48-72 hours

Observe for Cytopathic Effect (CPE) Perform Cell Viability Assay (e.g., MTT or CCK-8)

Calculate EC₅₀ (50% effective concentration)

Virus Control (infected, untreated cells) Cell Control (uninfected, untreated cells)
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Cell Culture and Treatment Viability Measurement

Data Analysis

Seed cells (e.g., Vero or MDCK) in 96-well plates

Treat cells with serial dilutions of Dugesin B

Incubate for 48-72 hours

Add MTT or WST-8 reagent to each well

Incubate to allow for color development

Measure absorbance with a plate reader

Calculate cell viability relative to untreated controls

Determine CC₅₀ (50% cytotoxic concentration)

Compound

Potential Signaling Pathways

Potential Cellular Outcomes

Dugesin B (Hypothesized)

κ-Opioid Receptor (KOR) Modulation Inhibition of Pro-inflammatory Mediators (e.g., COX, iNOS) Modulation of NF-κB Signaling

Cytotoxic EffectsAnalgesic/Psychoactive Effects Anti-inflammatory Response
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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